Cas no 2171618-52-1 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamido-2-methylpropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamido-2-methylpropanoic acid
• CAS No: 2171618-52-1
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6547173
• PubChem ID: 165558506
• Update Time: 2025-06-11

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamido-2-methylpropanoic acid
• 2171618-52-1
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]-2-methylpropanoic acid
• EN300-1502642

• Inchi： 1S/C23H26N2O5/c1-14(22(27)28)12-25(3)21(26)15(2)24-23(29)30-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20H,12-13H2,1-3H3,(H,24,29)(H,27,28)
• InChI Key： PRMHQFWQDATDJL-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(N(C)CC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamido-2-methylpropanoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamido-2-methylpropanoic Acid (CAS No. 2171618-52-1)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamido-2-methylpropanoic acid, identified by its CAS number 2171618-52-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, with its intricate molecular structure, presents a unique set of properties that make it a promising candidate for various applications, particularly in drug development and biochemical research.

The molecular formula of this compound reflects its complexity, featuring multiple functional groups that contribute to its reactivity and potential biological activity. Specifically, the presence of a fluoren-9-ylmethoxycarbonyl moiety and an amide linkage in the molecule suggests potential interactions with biological targets, making it an attractive scaffold for medicinal chemists. The N-methylpropanamido and 2-methylpropanoic acid components further enhance its structural diversity, enabling tailored modifications for specific therapeutic purposes.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The structure of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamido-2-methylpropanoic acid aligns well with this trend, as it incorporates elements known to interact effectively with enzymes and receptors. For instance, the fluorene ring is a common pharmacophore in drug design due to its ability to engage in hydrophobic interactions and π-stacking with biological targets. This feature has been leveraged in the development of various small-molecule inhibitors and activators.

The amide group in the compound's structure is another key feature that contributes to its potential bioactivity. Amides are known to be versatile functional groups that can participate in hydrogen bonding, both as donors and acceptors, which is crucial for binding to biological targets. Additionally, the presence of a methyl group at the N-position of the amide (as part of the N-methylpropanamido moiety) can influence the compound's solubility and metabolic stability, factors that are critical for drug-like properties.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, combined with molecular docking studies, have been used to evaluate the binding affinity of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamido-2-methylpropanoic acid to various biological targets. These studies have suggested that the compound may have inhibitory activity against certain enzymes implicated in inflammatory pathways. This aligns with ongoing research efforts aimed at developing novel anti-inflammatory agents.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluoren-9-ylmethoxycarbonyl group is particularly critical, as it serves as a protecting group for the amino function during subsequent synthetic steps. The use of protecting group strategies is a common practice in organic synthesis to prevent unwanted side reactions and ensure regioselectivity.

In addition to its potential therapeutic applications, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamido-2-methylpropanoic acid may also find utility in biochemical research as a tool compound. For example, it could be used as an intermediate in the synthesis of more complex molecules or as a probe to study enzyme mechanisms. The ability to modify specific parts of its structure allows researchers to explore different chemical space, potentially uncovering novel bioactive entities.

The pharmacokinetic properties of this compound are also an area of interest. Factors such as solubility, permeability, and metabolic stability play a crucial role in determining whether a drug candidate will progress into clinical trials. Preliminary studies have indicated that modifications to the methyl groups and the fluorene moiety could significantly impact these properties. For instance, increasing the solubility while maintaining bioactivity could enhance oral bioavailability.

One of the most exciting aspects of working with compounds like 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamido-2-methylpropanoic acid is the opportunity to discover new mechanisms of action. By understanding how these molecules interact with biological targets at a molecular level, researchers can design drugs that are not only more effective but also safer and better tolerated by patients. This underscores the importance of interdisciplinary collaboration between synthetic chemists, medicinal chemists, and biologists.

The role of computational tools in drug discovery cannot be overstated. Software packages designed for molecular modeling and virtual screening have revolutionized the way new drugs are developed. These tools allow researchers to predict how different compounds will behave before they are synthesized in the lab, saving time and resources. In particular, machine learning algorithms have shown promise in identifying novel lead compounds based on structural features alone.

The future direction of research on 3-2-(<{(9H-fluoren}-9yl)methoxycarbonyl}amino)-N-methylpropanamido--methylpropanoic acid will likely involve further optimization of its chemical structure to enhance its pharmacological properties. This could include exploring alternative synthetic routes that improve yield or reduce costs without compromising quality. Additionally, preclinical studies will be essential to evaluate its safety profile and efficacy in animal models before human trials can begin.

In conclusion, 3--(({(9H-fluorenylmethoxycarbonyl}a--mino)-N--methylprop--an--mid--0--m--methylprop--anoic acd (CAS No.--2171618--52--) represents an exciting opportunity for innovation i pharmaceutical chemistry Biomedicine The combination o functional groups i i structure makes it a versatile scaffold f drug discovery while recent advances i computational chemistry provide powerful tools f optimizing i properties Future research will focus o refining i synthesis exploring i pharmacological potential an evaluating i suitability f clinical development This compound exemplifies he intersection o chemistry biology an technology where interdisciplinary approaches hold great promise f advancing medical science